Cas no 733034-46-3 (1-Naphthaleneheptanoicacid, 1,2,6,7,8,8a-hexahydro-b,d,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-,4-(nitrooxy)butyl ester, (bR,dR,1S,2S,6S,8S,8aR)-)

• Product Name: 1-Naphthaleneheptanoicacid, 1,2,6,7,8,8a-hexahydro-b,d,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-,4-(nitrooxy)butyl ester, (bR,dR,1S,2S,6S,8S,8aR)-
• CAS No: 733034-46-3
• MF: C₂₇H₄₃NO₁₀
• MW: 541.631029367447
• CID: 559413
• PubChem ID: 11478279
• Update Time: 2025-04-19

1-Naphthaleneheptanoicacid, 1,2,6,7,8,8a-hexahydro-b,d,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-,4-(nitrooxy)butyl ester, (bR,dR,1S,2S,6S,8S,8aR)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneheptanoicacid, 1,2,6,7,8,8a-hexahydro-b,d,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-,4-(nitrooxy)butyl ester, (bR,dR,1S,2S,6S,8S,8aR)-
• 1-Naphthaleneheptanoicacid, 1,2,6,7,8,8a-hexahydro-b,d,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-,4-(nitrooxy)butyl
• 1S,2S,6S,7,8S,8AR-HEXAHYDRO-BETA,DELTA,6-TRIHYDROXY-2-METHYL-8-[(2S)-2-METHYL-1-OXOBUTOXY]-4-(NITROOXY)BUTYL ESTER, 1-NAPHTHALENEHEPTANOIC ACID
• 1S,2S,6S,7,8S,8AR-HEXAHYDRO-β,δ,6-TRIHYDROXY-2-METHYL-8-[(2S)-2-METHYL-1-OXOBUTOXY]-4-(NITROOXY)BUTYL ESTER, 1-NAPHTHALENEHEPTANOIC ACID
• NCX 6550
• NO-PRAVASTATIN
• 1s,2s,6s,7,8s,8Ar-hexahydro-beta,delta,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-4-(nitrooxy)butyl ester,1-naphthaleneheptanoic acid
• SCHEMBL2994847
• 733034-46-3

• Inchi： 1S/C27H43NO10/c1-4-17(2)27(33)38-24-15-21(30)13-19-8-7-18(3)23(26(19)24)10-9-20(29)14-22(31)16-25(32)36-11-5-6-12-37-28(34)35/h7-8,13,17-18,20-24,26,29-31H,4-6,9-12,14-16H2,1-3H3
• InChI Key： BYXWQFNMLQKHSM-UHFFFAOYSA-N
• SMILES： CCC(C(OC1C2C(C=CC(C2CCC(CC(CC(OCCCCO[N+](=O)[O-])=O)O)O)C)=CC(O)C1)=O)C

Computed Properties

• Exact Mass: 541.28900
• Monoisotopic Mass: 541.28869657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 17
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 168.34000
• LogP: 3.41070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives